Cas no 3096-97-7 (2-Propenoic acid, 2-methyl-, 2-(phenylmethoxy)ethyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-(phenylmethoxy)ethyl ester
• CAS No: 3096-97-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 293044
• PubChem ID: 22728335
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 2-(phenylmethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-(phenylmethoxy)ethyl ester
• 2-phenylmethoxyethyl 2-methylprop-2-enoate
• 2-(Benzyloxy)ethyl 2-methylprop-2-enoate
• DTXSID60627858
• benzoxyethylmethacrylate
• SCHEMBL316845
• 3096-97-7

• Inchi： 1S/C13H16O3/c1-11(2)13(14)16-9-8-15-10-12-6-4-3-5-7-12/h3-7H,1,8-10H2,2H3
• InChI Key： CWVFILUMTNJKBN-UHFFFAOYSA-N
• SMILES： O(CCOC(C(=C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53